1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(morpholin-4-ylmethyl)cyclopropan-1-ol
• InChI: InChI=1S/C8H15NO2/c10-8(1-2-8)7-9-3-5-11-6-4-9/h10H,1-7H2
• InChI Key: VYDHEGKYNRQEKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN2CCOCC2)O

Description

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol is a cyclopropanol derivative featuring a morpholine moiety attached via a methylene bridge to the cyclopropane ring. This compound is likely utilized as a synthetic intermediate in pharmaceutical and agrochemical research, given the prevalence of morpholine in drug design (e.g., kinase inhibitors and antipsychotics) .

Preparation Methods

The synthesis of 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol typically involves the reaction of cyclopropanol with morpholine in the presence of a suitable catalyst . The reaction conditions often include moderate temperatures and controlled pH levels to ensure optimal yield and purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to meet commercial standards .

Chemical Reactions Analysis

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the morpholine group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is utilized in the study of biological processes and as a tool for investigating enzyme mechanisms.

Industry: It is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol involves its interaction with specific molecular targets and pathways. The morpholine group can form hydrogen bonds with target proteins, influencing their activity and function . Additionally, the cyclopropanol moiety can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

Cyclopropanols vary widely based on substituents attached to the cyclopropane ring. Below is a comparative table of key analogs:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features
1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol	C₈H₁₅NO₂	157.21 (calc.)	Not Provided	Morpholine enhances solubility
1-(2-Chloro-3-fluorophenyl)cyclopropan-1-ol	C₉H₈ClFO	186.61	1504931-98-9	Halogenated aryl (Cl, F)
1-(Benzenesulfonyl)cyclopropan-1-ol	C₉H₁₀O₃S	198.24	1515519-19-3	Sulfonyl group (electron-withdrawing)
1-[(2-Chlorophenyl)methyl]cyclopropan-1-ol	C₁₀H₁₁ClO	182.65 (calc.)	1249457-49-5	Chlorobenzyl substituent
1-Benzylcyclopropanol	C₁₀H₁₂O	148.20	Not Provided	Simple benzyl group

Key Observations :

• Electronic Effects: The sulfonyl group in 1-(benzenesulfonyl)cyclopropan-1-ol is strongly electron-withdrawing, likely reducing the acidity of the cyclopropanol hydroxyl compared to the morpholinylmethyl analog .
• Lipophilicity : Halogenated aryl derivatives (e.g., 1-(2-chloro-3-fluorophenyl)cyclopropan-1-ol) exhibit higher molecular weights and lipophilicity, which may influence membrane permeability in biological systems .
• Solubility: The morpholine group in the target compound improves aqueous solubility relative to non-polar substituents like benzyl or biphenyl groups .

Biological Activity

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic applications.

Chemical Structure

The compound features a cyclopropane ring substituted with a morpholine group and a hydroxymethyl moiety. Its structure can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{N}_1\text{O}_1$$

Antitumor Activity

Recent studies have indicated that derivatives of cyclopropanols exhibit significant antitumor properties. For instance, compounds similar to 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol have been evaluated for their inhibitory effects on various cancer cell lines, including breast and colon cancer.

Table 1: Antitumor Activity of Related Cyclopropanol Derivatives

Compound Name	Cell Line Tested	IC50 (µM)	Reference
CFI-400945	HCT116 (Colon Cancer)	0.67
Compound A	MDA-MB-231 (Breast)	0.80
Compound B	PC-3 (Prostate Cancer)	0.87

These results suggest that the cyclopropane structure may confer unique interactions with biological targets involved in tumor growth.

The proposed mechanism involves the inhibition of key enzymes associated with cancer cell proliferation and survival, such as Polo-like kinase 4 (PLK4). The inhibition of PLK4 has been linked to reduced tumor growth in preclinical models, making it a promising target for therapeutic intervention.

Study on Antidepressant Effects

A study investigated the effects of morpholine-containing compounds on serotonin and norepinephrine reuptake inhibition. The findings indicated that 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol exhibited moderate activity in enhancing serotonin levels, which is crucial for mood regulation.

Table 2: Serotonin Reuptake Inhibition

Compound Name	% Inhibition at 10 µM	Reference
1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol	45%
Compound C	60%

This data suggests potential applications in treating mood disorders.